1-(3-fluorobenzyl)-N-(furan-2-ylmethyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-N-(furan-2-ylmethyl)-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C17H14FN3O3/c18-13-4-1-3-12(9-13)11-21-16(22)7-6-15(20-21)17(23)19-10-14-5-2-8-24-14/h1-9H,10-11H2,(H,19,23)
• InChI Key: PJIVUTXIMKBZQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN2C(=O)C=CC(=N2)C(=O)NCC3=CC=CO3
• Molecular Formula: C17H14FN3O3
• Molecular Weight: 327.31 g/mol
• CAS No.: 1049504-00-8

Description

1-(3-fluorobenzyl)-N-(furan-2-ylmethyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H14FN3O3 and its molecular weight is 327.315. The purity is usually 95%.
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Scientific Research Applications

Fluorescence Sensing and Bio-imaging Applications

A novel ratiometric fluorescence sensor was developed for In3+ sensing via In3+-triggered tautomerization, demonstrating applications in water samples, live cells, and zebrafish. This research highlights the potential of similar compounds in developing fluorescence sensors for various ions, indicating their significance in environmental monitoring and biological imaging (Dongju Yun et al., 2020).

Drug Discovery and Metabolism Studies

Compounds with structural similarities have been extensively used in drug discovery programs, particularly in studying the metabolism and disposition of potent HIV integrase inhibitors. The use of 19F-NMR spectroscopy in these studies supports the selection of candidates for further development, illustrating the critical role of such compounds in advancing antiviral therapies (E. Monteagudo et al., 2007).

Antimicrobial and Antiviral Research

Research into furan-carboxamide derivatives has shown potent inhibitory effects against lethal H5N1 influenza A viruses. These findings suggest that compounds with similar structures could be promising candidates for developing new antiviral drugs, highlighting their potential in addressing global health challenges related to influenza outbreaks (Yu Yongshi et al., 2017).

Materials Science and High-Performance Thermosets

In materials science, a novel furan-containing tetrafunctional fluorene-based benzoxazine monomer was developed, exhibiting extremely higher glass transition temperature and better thermal stability than traditional multifunctional benzoxazine resins. Such research demonstrates the application of similar chemical entities in creating high-performance materials suitable for advanced engineering applications (Hui Wang et al., 2014).